N,N-Bis(2-hydroxyethyl)tetradecanamide

• IUPAC Name: N,N-bis(2-hydroxyethyl)tetradecanamide
• InChI: InChI=1S/C18H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18(22)19(14-16-20)15-17-21/h20-21H,2-17H2,1H3
• InChI Key: SKDZEPBJPGSFHS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(=O)N(CCO)CCO
• Molecular Formula: C18H37NO3
• DSSTOX Substance ID: DTXSID1064740, DTXSID001022431
• Molecular Weight: 315.5 g/mol
• CAS RN: 7545-23-5, 68439-62-3

Description

N,N-Bis(2-hydroxyethyl)tetradecanamide is a compound with the molecular formula C18H37NO3. It is functionally related to tetradecanoic acid.

Synthesis Analysis

N,N-bis-(2-hydroxyethyl)oleamide (NHEO) was synthesized using oleic acid and diethanolamine in a 1:1 molar ratio using orthophosphoric acid as a catalyst. The reaction kinetics at 140°C have been evaluated and it follows a first-order reaction rate.

Molecular Structure Analysis

The molecular weight of N,N-Bis(2-hydroxyethyl)tetradecanamide is 315.5 g/mol. The InChI code for the compound is 1S/C18H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18(22)19(14-16-20)15-17-21/h20-21H,2-17H2,1H3.

Chemical Reactions Analysis

The chemical analysis and rheological behavior of the product for metal and metal oxide slurries have been investigated. Different structures were formed when the M:L ratio was varied in copper complexes.

Physical And Chemical Properties Analysis

N,N-Bis(2-hydroxyethyl)tetradecanamide is a solid at room temperature. The compound has an XLogP3-AA value of 4.6.

Scientific Research Applications

• Corrosion Inhibition : N,N-Bis(2-hydroxyethyl)tetradecanamide and its derivatives are effective as corrosion inhibitors for carbon steel in acidic environments. The adsorption of these inhibitors on carbon steel surfaces follows the Langmuir adsorption isotherm and they behave as mixed-type inhibitors. These inhibitors reduce double layer capacitance and increase charge transfer resistance, aiding in corrosion protection (Tawfik, Abd-Elaal, & Aiad, 2016).

• Surface Activity and Biocidal Applications : Synthesized derivatives of N,N-Bis(2-hydroxyethyl)tetradecanamide exhibit high surface activity and are used as biocides. They demonstrate significant antimicrobial activities against various microorganisms, including Gram-positive, Gram-negative bacteria, fungi, and sulfate-reducing bacteria. These compounds are also characterized by their biodegradability, making them environmentally friendly (Tawfik, 2015).

• Hydrogel Formation : In a study exploring hydrogel formation, a related compound, N,N'-methylenebisacrylamide (BIS), was used as a cross-linker for the radical polymerization in water. This study highlighted the potential for creating homogeneous, highly swelling hydrogels with applications in various fields, including medical and construction industries (Mrohs & Weichold, 2022).

• Phase Modifiers in Solvent Extraction : N,N-Bis(2-hydroxyethyl)tetradecanamide derivatives are used as phase modifiers in solvent extraction processes. For instance, their role in controlling the formation of third phases during the extraction of trivalent metal ions from nitric acid medium has been studied. These compounds interact with polar acid-solvates and metal-solvates, preventing their aggregation and facilitating efficient extraction (Swami & Venkatesan, 2019).

• Cement Production Process : In cement production, certain alkanolamines, such as N,N-bis(2-hydroxyethyl)isopropanolamine, closely related to N,N-Bis(2-hydroxyethyl)tetradecanamide, have been studied for their effects on the grinding, flowability, and physical properties of Portland cement. These compounds enhance both the early and late compressive strengths of cement (Li, Ma, Hu, & Shen, 2015).

• Synthesis of Tetradentate Ligands : N,N-Bis(2-hydroxyethyl)tetradecanamide derivatives are also involved in the synthesis of tetradentate ligands, which have potential applications in nuclear medicine and other areas requiring specific ligand binding properties (Charbonnel-Jobic et al., 1995).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302-H315-H319-H335. Precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338.

Mechanism of Action

Mode of Action

It is derived from the reaction of myristyl alcohol with ethanolamine . It is used in the dye industry as a reducing agent and catalyst, and can also be used as a synthetic intermediate for amines and amino alcohols .

Biochemical Pathways

It is known that diethanolamine, a related compound, can react with nitrosating agents (such as nitrite salts) to form carcinogenic n-nitroso compounds .

Result of Action

It is known to have excellent detergency, emulsification, dispersion, solubilization, lubrication, foam stabilization, and corrosion inhibition properties .

Action Environment

The action, efficacy, and stability of N,N-Bis(2-hydroxyethyl)tetradecanamide can be influenced by various environmental factors. For instance, its storage temperature should be room temperature, and it should be sealed in a dry environment . Furthermore, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided .